Cas no 115664-50-1 (Benzo[e]pyren-3-ol,8-nitro-)

• Product Name: Benzo[e]pyren-3-ol,8-nitro-
• CAS No: 115664-50-1
• MF: C₂₀H₁₁NO₃
• MW: 313.306245088577
• CID: 189511
• PubChem ID: 146565
• Update Time: 2025-04-19

Benzo[e]pyren-3-ol,8-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzo[e]pyren-3-ol,8-nitro-
• 1-Nitrobenzo(e)pyren-6-ol
• 8-Nitrobenzo[e]pyren-3-ol
• 6-Hydroxy-1-nitrobenzo(e)pyrene
• Benzo(e)pyren-3-ol, 8-nitro-
• CCRIS 1531
• 6-HYDROXY-1-NITROBENZO[E]PYRENE
• W5618489DE
• 115664-50-1
• UNII-W5618489DE
• DTXSID50151157
• 8-Nitro benzo(E)pyren-3-ol

• Inchi： 1S/C20H11NO3/c22-17-10-8-14-12-3-1-2-4-13(12)20-16(21(23)24)9-6-11-5-7-15(17)19(14)18(11)20/h1-10,22H
• InChI Key： RFVBTMAHKTUIBO-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C3C=CC=CC=3C3=C(C=CC4=CC=C1C2=C34)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.07393
• Monoisotopic Mass: 313.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 592.7°Cat760mmHg
• Flash Point: 245.9°C
• Refractive Index: 1.937
• PSA: 63.37